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Compound of Interest

Compound Name: Disperse red 91

Cat. No.: B1616187

For Researchers, Scientists, and Drug Development Professionals

Abstract

Disperse Red 91, with the molecular formula C20H21NO5 and a molecular weight of
approximately 355.38 g/mol , is a synthetically produced anthraquinone-based dye.[1][2] This
technical guide provides a detailed overview of its chemical and physical properties, available
toxicological data, and relevant experimental protocols. Due to its classification as a disperse
dye, it finds applications in the coloring of synthetic fibers, particularly polyester. This document
aims to consolidate the current scientific knowledge on Disperse Red 91 to support further
research and development.

Physicochemical Properties

Disperse Red 91 is characterized by its distinct molecular structure, which dictates its physical
and chemical behaviors. A summary of its key properties is presented below.
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Property Value Reference
Molecular Formula C20H21NO5 [1]
Molecular Weight 355.38444 g/mol [1]
CAS Number 12236-10-1 [1]
Appearance Red powder [3]
Melting Point 170-172 °C [3]
Boiling Point (estimated) 638.6 °C at 760 mmHg [2]
Flash Point (estimated) 340 °C [2]
Density (estimated) 1.347 g/cm3 [2]
Vapor Pressure (estimated) 3.51E-17 mmHg at 25°C [2]
Refractive Index (estimated) 1.649 [2]
Water Solubility 73.55 ug/L at 25 °C [3]

Soluble in acetone, ethanol,
ethylene glycol ether, and

Solubility in Organic Solvents linseed oil. Slightly soluble in [3]
benzene and carbon

tetrachloride.

Synthesis

The synthesis of Disperse Red 91 involves the condensation of a brominated and hydrolyzed
derivative of 1-aminoanthraquinone with hexanediol.[4] A general manufacturing method
involves the halogenation and hydrolysis of 1-Aminoanthracene-9,10-dione, followed by a
condensation reaction with a glycol.[5]

A more specific, though related, synthesis process for a similar disperse dye involves the
following conceptual steps:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1616187#molecular-formula-and-weight-of-disperse-
red-91]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://www.benchchem.com/product/b1616187#molecular-formula-and-weight-of-disperse-red-91
https://www.benchchem.com/product/b1616187#molecular-formula-and-weight-of-disperse-red-91
https://www.benchchem.com/product/b1616187#molecular-formula-and-weight-of-disperse-red-91
https://www.benchchem.com/product/b1616187#molecular-formula-and-weight-of-disperse-red-91
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1616187?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

